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These application notes provide a detailed overview and protocol for the synthesis of
triethanolamine-capped platinum nanoparticles (TEOA@PtNPSs). This one-step hydrothermal
method is valued for its simplicity and the use of triethanolamine (TEOA) as both a green
reducing agent and a stabilizing agent. The resulting nanopatrticles exhibit high stability, good
dispersibility, and peroxidase-like activity, making them suitable for a range of biomedical and
sensing applications.[1][2]

Introduction

Platinum nanoparticles (PtNPs) are of significant interest in various fields, including catalysis,
sensing, and nanomedicine, due to their unique catalytic and physicochemical properties.[1]
The synthesis method detailed below utilizes triethanolamine to reduce platinum ions and to
cap the resulting nanoparticles, preventing their aggregation.[1] This method allows for the
formation of monodisperse, spherical PtNPs with sizes typically in the sub-5 nm range, which is
crucial for enhancing their catalytic performance.[1]

Principle of the Method

The synthesis is based on a one-pot hydrothermal reaction. Triethanolamine, a low-cost and
less toxic reagent, serves a dual role.[1] The hydroxyl groups in TEOA reduce the platinum
precursor (chloroplatinic acid, H2PtCle) from Pt** to elemental platinum (Pt°).[1]
Simultaneously, the TEOA molecules, or their oxidized form containing carboxyl groups, adsorb
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onto the surface of the newly formed platinum nanoparticles. This capping layer provides
colloidal stability by preventing the nanopatrticles from agglomerating.[1] The size of the
resulting nanoparticles can be controlled by adjusting the molar ratio of TEOA to the platinum
precursor and by modifying the reaction temperature.[1]

Experimental Protocol: One-Step Hydrothermal
Synthesis

This protocol is adapted from the work of Yang et al., 2023.[1][2]
3.1. Materials and Equipment

o Chloroplatinic acid (HzPtCls) solution (0.077 mol/L)

e Triethanolamine (TEOA) solution (0.075 mol/L)

o Ultrapure water

e 50 mL round-bottom flask

 Oil bath with heating and stirring capabilities

» Reflux condenser

e Magnetic stirrer and stir bar

o Standard laboratory glassware (pipettes, graduated cylinders)
3.2. Synthesis Procedure

e Add 18 mL of ultrapure water to a 50 mL round-bottom flask.
e Place the flask in an oil bath on a magnetic stirrer and heat to 180°C.

¢ Once the temperature is stable, add 5.1 mL of the 0.075 mol/L TEOA solution and 100 pL of
the 0.077 mol/L H2PtCle solution to the flask under vigorous stirring.

¢ Allow the reaction mixture to reflux at 180°C for 3 hours.
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e Observe the color change of the solution from light yellow to light brown, and finally to a
stable brown-black, which indicates the formation of TEOA@PtNPs.[1]

» After 3 hours, remove the flask from the oil bath and allow it to cool to room temperature.
e The resulting TEOA@PtNPs solution is now ready for characterization and use.

Data Presentation

The size of the synthesized TEOA@PtNPs is highly dependent on the synthesis conditions.
The following tables summarize the reported effects of the molar ratio of reactants and the
reaction temperature on the final nanoparticle size, as determined by Transmission Electron
Microscopy (TEM).

Table 1: Effect of TEOA/H2PtCls Molar Ratio on Nanoparticle Size[1]

. . Average
Molar Ratio Reaction . ) .
Reaction Time (h) Nanoparticle
(TEOA:H2PtCls) Temperature (°C) .
Diameter (nm)
Not specified, but
20:1 140 3 images show larger,
aggregated particles
Not specified,
30:1 140 3 , _ _
improved dispersion
Not specified, more
40:1 140 3 _ _
uniform particles
50:1 140 3 ~2.2
Not specified, uniform
60:1 140 3 _
particles
Not specified, uniform
80:1 140 3

particles

Table 2: Effect of Reaction Temperature on Nanoparticle Size
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. . Average
Molar Ratio Reaction . ) .
Reaction Time (h) Nanoparticle
(TEOA:H2PtCls) Temperature (°C) )
Diameter (nm)
Not specified, larger
50:1 100 3 and less uniform
particles
Not specified, smaller
50:1 120 3 and more uniform
particles
50:1 140 3 ~2.2
Not specified, smaller
50:1 160 3 and more uniform

particles

Characterization of TEOA@PtNPs

To confirm the successful synthesis and to characterize the properties of the TEOA@PtNPs,
the following techniques are recommended:

Transmission Electron Microscopy (TEM): To determine the size, shape, and dispersion of
the nanopatrticles.[1]

o UV-Visible Spectroscopy (UV-Vis): To monitor the formation of PtNPs by observing the
disappearance of the characteristic absorption peak of the H2PtCls precursor between 200
nm and 300 nm.[1]

o Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of TEOA on the
surface of the PtNPs. The interaction is indicated by a decrease in the hydroxyl peak and the
appearance of carboxyl peaks, suggesting the oxidation of TEOA's hydroxyl groups during
the reduction of Pt4+.[1]

o X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and
oxidation states of the nanoparticle surface, confirming the presence of Pt°.
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» Dynamic Light Scattering (DLS) and Zeta Potential: To measure the hydrodynamic diameter
and surface charge of the nanopatrticles in solution, providing information on their stability.

Visualized Workflows and Mechanisms

Diagram 1: Synthesis Workflow
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Caption: Workflow for the one-step hydrothermal synthesis of TEOA@PtNPs.
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Diagram 2: Dual Role of Triethanolamine
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Caption: TEOA acts as both a reducing agent and a capping agent in the synthesis.

Applications in Drug Development and Research

~

n

The synthesized TEOA@PtNPs have several properties that are advantageous for biomedical

applications:

o Peroxidase-Like Activity: They can catalyze the oxidation of substrates in the presence of

H20:z, similar to the enzyme peroxidase. This property is useful for developing colorimetric

biosensors.[1]

o Nanocarrier Potential: Their stable, capped surface allows for the adsorption of

biomolecules, such as antibodies, making them suitable as nanocarriers for targeted drug

delivery or as labels in immunoassays.[1][2]

o Electrochemical Properties: TEOA@PtNPs can be used in electrochemiluminescent (ECL)

immunoassays, where they can enhance the signal due to their conductivity and the

presence of TEOA as a coreactant.[2]
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These nanopatrticles represent a versatile platform for the development of novel diagnostic and
therapeutic tools. Their simple, green synthesis is a significant advantage for scalable

production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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